alfa-Amyrenone
alfa-Amyrenone
Alpha-Amyrone, also known as a-amyrone or 12-ursen-3-one, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Alpha-Amyrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Alpha-amyrone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-amyrone can be found in black elderberry, fruits, rosemary, and shea tree. This makes Alpha-amyrone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
638-96-0
VCID:
VC0196044
InChI:
InChI=1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h9,19-20,22-23,25H,10-18H2,1-8H3/t19-,20+,22+,23-,25+,27-,28+,29-,30-/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C2C1C)C)C
Molecular Formula:
C30H48O
Molecular Weight:
424.7 g/mol
alfa-Amyrenone
CAS No.: 638-96-0
Impurities
VCID: VC0196044
Molecular Formula: C30H48O
Molecular Weight: 424.7 g/mol
Purity: > 95%
CAS No. | 638-96-0 |
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Product Name | alfa-Amyrenone |
Molecular Formula | C30H48O |
Molecular Weight | 424.7 g/mol |
IUPAC Name | (4aR,6aR,6bS,8aR,11R,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,11,12,14b-octamethyl-1,2,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydropicen-3-one |
Standard InChI | InChI=1S/C30H48O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h9,19-20,22-23,25H,10-18H2,1-8H3/t19-,20+,22+,23-,25+,27-,28+,29-,30-/m1/s1 |
Standard InChIKey | DIFWJJFSELKWGA-IPQOMUISSA-N |
Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CCC(=O)C5(C)C)C)C)[C@@H]2[C@H]1C)C)C |
SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C2C1C)C)C |
Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(=O)C5(C)C)C)C)C2C1C)C)C |
Appearance | Solid powder |
Melting Point | 125-126°C |
Physical Description | Solid |
Description | Alpha-Amyrone, also known as a-amyrone or 12-ursen-3-one, belongs to the class of organic compounds known as triterpenoids. These are terpene molecules containing six isoprene units. Alpha-Amyrone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Alpha-amyrone is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Alpha-amyrone can be found in black elderberry, fruits, rosemary, and shea tree. This makes Alpha-amyrone a potential biomarker for the consumption of these food products. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | Urs-12-en-3-one |
PubChem Compound | 12306155 |
Last Modified | Nov 11 2021 |
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